Cas no 866727-15-3 (1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one
• CAS No: 866727-15-3
• MF: C₂₆H₂₂FNO₅
• MW: 447.4549908638
• CID: 6589963
• PubChem ID: 2136831
• Update Time: 2025-07-17

1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one
• F1604-0481
• AB00675007-01
• 1-(2-fluorobenzyl)-6,7-dimethoxy-3-(4-methoxybenzoyl)quinolin-4(1H)-one
• 866727-15-3
• AKOS001818317
• 1-[(2-fluorophenyl)methyl]-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one
• 1-[(2-fluorophenyl)methyl]-6,7-dimethoxy-3-(4-methoxybenzoyl)quinolin-4-one
• 4(1H)-Quinolinone, 1-[(2-fluorophenyl)methyl]-6,7-dimethoxy-3-(4-methoxybenzoyl)-

• Inchi： 1S/C26H22FNO5/c1-31-18-10-8-16(9-11-18)25(29)20-15-28(14-17-6-4-5-7-21(17)27)22-13-24(33-3)23(32-2)12-19(22)26(20)30/h4-13,15H,14H2,1-3H3
• InChI Key： MUQMYIZJEGQDIL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C2=C(C=C(OC)C(OC)=C2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 447.14820096g/mol
• Monoisotopic Mass: 447.14820096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 632.6±55.0 °C(Predicted)
• pka: 0.61±0.70(Predicted)

Additional information on 1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one

1-(2-Fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one: A Comprehensive Overview

1-(2-Fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 866727-15-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, belongs to the class of quinolones and exhibits a unique combination of structural features that contribute to its potential therapeutic applications.

The core structure of 1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one is a 1,4-dihydroquinolinone scaffold, which is a well-known pharmacophore in drug discovery. The presence of the 2-fluorophenylmethyl group and the 4-methoxybenzoyl substituent imparts specific biological activities and physicochemical properties that make this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that the compound effectively inhibits cell proliferation and induces apoptosis in cancer cells, making it a potential lead for the development of new anticancer drugs.

In addition to its antitumor properties, 1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one has also shown promise in the treatment of neurodegenerative disorders. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 reported that the compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that this compound could be further investigated as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one have also been studied extensively. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is crucial for its potential use as an oral medication. Furthermore, the compound's stability in plasma and its ability to cross the blood-brain barrier make it an attractive candidate for central nervous system (CNS) disorders.

The safety profile of 1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further studies are needed to fully understand its safety profile and potential side effects.

In conclusion, 1-(2-fluorophenyl)methyl-6,7-dimethoxy-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 866727-15-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further development in drug discovery and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.